Cas no 1353959-16-6 (N*1*-Isopropyl-N*1*-(4-methylsulfanyl-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Isopropyl-N*1*-(4-methylsulfanyl-benzyl)-ethane-1,2-diamine
• CAS No: 1353959-16-6
• MF: C₁₃H₂₂N₂S
• MW: 238.392181873322
• CID: 2163005
• Update Time: 2023-08-05

N*1*-Isopropyl-N*1*-(4-methylsulfanyl-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-isopropyl-n*1*-(4-methylsulfanyl-benzyl)-ethane-1,2-diamine
• N1-Isopropyl-N1-(4-(methylthio)benzyl)ethane-1,2-diamine
• AM92924
• N1-Isopropyl-N1-(4-methylsulfanylbenzyl)ethane-1,2-diamine
• N-Isopropyl-N-[4-(methylsulfanyl)benzyl]-1,2-ethanediamine
• N*1*-Isopropyl-N*1*-(4-methylsulfanyl-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C13H22N2S/c1-11(2)15(9-8-14)10-12-4-6-13(16-3)7-5-12/h4-7,11H,8-10,14H2,1-3H3
• InChI Key： CNIBAITVNGXRTL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CN(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 177
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 327.8±27.0 °C at 760 mmHg
• Flash Point: 152.1±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N*1*-Isopropyl-N*1*-(4-methylsulfanyl-benzyl)-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)